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Compound of Interest

Compound Name: Crofelemer

Cat. No.: B129747

For Immediate Implementation: This document provides essential guidance on the selection,
use, and disposal of Personal Protective Equipment (PPE) for laboratory personnel handling
Crofelemer. Adherence to these protocols is critical to ensure a safe research environment

and minimize exposure risk.

Crofelemer is a botanical drug substance for which the toxicological properties have not been
fully investigated.[1] Although classified as non-hazardous and non-toxic, it is considered
harmful if swallowed.[1] Therefore, a cautious approach to handling, incorporating robust
engineering controls and appropriate PPE, is mandatory.

I. Required Personal Protective Equipment

The following table summarizes the minimum PPE requirements for handling Crofelemer
powder. These requirements are based on a comprehensive risk assessment and are designed
to provide adequate protection during routine laboratory operations.
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PPE Category Minimum Requirement Specifications

Safety glasses with side Must be worn at all times in the

Eye and Face Protection _
shields laboratory.

_ Required when there is a
Chemical splash goggles ) )
potential for splashing.[1]

Must be worn when handling

Skin Protection Disposable nitrile gloves
Crofelemer.

To be worn over personal
clothing.[1]

Lab coat

Required when handling
) ) NIOSH/MSHA approved ) )
Respiratory Protection ) outside of a ventilated
respirator
enclosure.[1]

Il. Procedural Guidance for PPE Usage

A systematic approach to the donning, doffing, and disposal of PPE is crucial to prevent cross-

contamination and ensure the safety of all laboratory personnel.
A. Donning and Doffing Procedures:

The following workflow outlines the correct sequence for putting on and taking off PPE to

minimize the risk of exposure.

Doffing Sequence (At Exit of Work Area)

2. Lab Coat 3. Eye Protection 4. Respirator

Donning Sequence (Clean Area)

1. Lab Coat 2. Respirator 3. Eye Protection 4. Gloves

i
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B. Disposal of Contaminated PPE:

Click to download full resolution via product page

Figure 1: PPE Donning and Doffing Workflow

Proper disposal of used PPE is a critical step in preventing the spread of contamination.

PPE Item Disposal Protocol

Dispose of as hazardous waste immediately
Gloves

after use.

If disposable, discard as hazardous waste. If
Lab Coat reusable, launder according to facility

procedures for contaminated clothing.

Eye Protection

If reusable, decontaminate according to
manufacturer's instructions. If disposable,

discard as hazardous waste.

Respirator

Dispose of cartridges/filters as hazardous
waste. Clean and disinfect reusable facepieces

according to manufacturer's instructions.

All disposable PPE and other contaminated materials should be placed in a designated,

labeled, and sealed hazardous waste container.

lll. Engineering Controls and Emergency

Procedures

A. Engineering Controls:

Primary containment through engineering controls is the most effective way to minimize

exposure.
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Control Measure

Description

Use adequate general or local exhaust

ventilation to control airborne concentrations. A

Ventilation ) .
chemical fume hood is recommended for
handling powdered Crofelemer.
For larger quantities or procedures with a high
Enclosure potential for aerosolization, a glove box or other

process enclosure should be utilized.

B. Emergency Procedures:

In the event of an exposure, immediate action is necessary.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing

and shoes.

Remove from exposure and move to fresh air

Inhalation ) )

immediately.

Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water.

For any exposure, seek medical attention and report the incident to your supervisor.

IV. Spill Management

In the event of a Crofelemer spill, the following steps should be taken:
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o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

o Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as outlined in
this guide.

e Contain and Clean the Spill:
o For powdered spills, carefully sweep up the material to avoid creating dust.

o Place the spilled material and all cleanup materials into a suitable, labeled container for
hazardous waste disposal.

o Decontaminate the Area: Clean the spill area with an appropriate cleaning agent.

o Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be
disposed of as hazardous waste.

By adhering to these safety protocols, researchers can confidently handle Crofelemer while
minimizing potential health risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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